Cas no 117241-33-5 (Benzoyl chloride, 3,4,5-tris(dodecyloxy)-)

• Product Name: Benzoyl chloride, 3,4,5-tris(dodecyloxy)-
• CAS No: 117241-33-5
• MF: C₄₃H₇₇ClO₄
• MW: 693.52209353447
• CID: 1206594
• PubChem ID: 14196730
• Update Time: 2025-04-20

Benzoyl chloride, 3,4,5-tris(dodecyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 3,4,5-tris(dodecyloxy)-
• 3,4,5-tridodecoxybenzoyl chloride
• 3,4,5-TRIS(DODECYLOXY)BENZOYL CHLORIDE
• SCHEMBL5496420
• HPYWLOVESKFEQS-UHFFFAOYSA-N
• 117241-33-5
• 3,4,5-tri(dodecan-1-yloxy)benzoyl chloride
• DTXSID00557226

• Inchi： 1S/C43H77ClO4/c1-4-7-10-13-16-19-22-25-28-31-34-46-40-37-39(43(44)45)38-41(47-35-32-29-26-23-20-17-14-11-8-5-2)42(40)48-36-33-30-27-24-21-18-15-12-9-6-3/h37-38H,4-36H2,1-3H3
• InChI Key： HPYWLOVESKFEQS-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C(=C(C=1)OCCCCCCCCCCCC)OCCCCCCCCCCCC)OCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 692.55141
• Monoisotopic Mass: 692.5510386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 48
• Rotatable Bond Count: 37
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 19.1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76